(4,4-Difluoropiperidin-1-yl)-(2,4-dimethoxyphenyl)methanone

• IUPAC Name: (4,4-difluoropiperidin-1-yl)-(2,4-dimethoxyphenyl)methanone
• InChI: InChI=1S/C14H17F2NO3/c1-19-10-3-4-11(12(9-10)20-2)13(18)17-7-5-14(15,16)6-8-17/h3-4,9H,5-8H2,1-2H3
• InChI Key: AVJNSNMPNONXAK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)N2CCC(CC2)(F)F)OC
• Molecular Formula: C14H17F2NO3
• Molecular Weight: 285.29 g/mol
• CAS No.: 2322097-11-8

Description

The compound “(4,4-Difluoropiperidin-1-yl)-(2,4-dimethoxyphenyl)methanone” is a complex organic molecule. It contains a piperidine ring, which is a common motif in many pharmaceuticals and other biologically active compounds. The molecule also contains two fluorine atoms, a methoxy group, and a ketone group.

Molecular Structure Analysis

The molecule contains a piperidine ring, which is a six-membered ring with one nitrogen atom. The presence of two fluorine atoms on the piperidine ring could influence the ring’s reactivity and properties. The methoxy groups and the ketone group are also important functional groups that could participate in various chemical reactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The piperidine ring could undergo reactions at the nitrogen atom, such as alkylation or acylation. The ketone group could be involved in various carbonyl chemistry reactions, such as nucleophilic addition or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar ketone group and the polarizable fluorine atoms could influence the compound’s solubility and reactivity.

Safety and Hazards

Without specific safety data for this compound, general safety guidelines for handling organic compounds should be followed. This includes avoiding inhalation or skin contact, and using the compound in a well-ventilated area.